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Compound of Interest

Compound Name: Vat Red 15

Cat. No.: B1585388 Get Quote

For researchers, scientists, and professionals in drug development, the selection of high-

performance organic pigments is critical for applications ranging from durable coatings to

advanced material science. Among the elite classes of pigments, perinones are renowned for

their exceptional stability. This guide provides an objective comparison of Vat Red 15 against

other key perinone pigments, supported by performance data and detailed experimental

methodologies.

Unveiling the Perinone Family: Vat Red 15 and its
Counterparts
Perinone pigments are characterized by their core chemical structure, which gives rise to

geometric isomers—'cis' and 'trans' forms—that exhibit distinct color and performance

characteristics. Vat Red 15 is chemically identical to Pigment Red 194 (PR194), representing

the cis isomer of the perinone structure.[1][2][3] The most commercially significant trans isomer

is Pigment Orange 43 (PO43).[3] This guide will focus on the comparative performance of

these two key perinone pigments.

At a Glance: Performance Data
The following tables summarize the key performance indicators for Vat Red 15 (Pigment Red

194) and Pigment Orange 43, offering a clear comparison for material selection.

Table 1: General and Physical Properties
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Property
Vat Red 15 (Pigment Red
194)

Pigment Orange 43

C.I. Name Pigment Red 194 Pigment Orange 43

C.I. Number 71100 71105

CAS Number 4216-02-8 4424-06-0

Chemical Formula C₂₆H₁₂N₄O₂ C₂₆H₁₂N₄O₂

Isomer cis trans

Appearance Purple-red powder Bright, reddish-orange powder

Specific Gravity 1.70 g/cm³ 1.5 g/cm³

Oil Absorption 40-45 g/100g 65-75 g/100g

Table 2: Stability and Fastness Properties

Performance Metric
Vat Red 15 (Pigment Red
194)

Pigment Orange 43

Heat Stability ≥ 300°C 280°C (in HDPE)

Lightfastness (BWS) 7-8 7-8

Weather Fastness - 4-5 (out of 5)

Acid Resistance 5 (out of 5) 5 (out of 5)

Alkali Resistance 5 (out of 5) 5 (out of 5)

Migration Resistance 5 (out of 5) 5 (out of 5)

In-Depth Experimental Protocols
To ensure accurate and reproducible performance evaluation, standardized testing

methodologies are crucial. Below are detailed protocols for the key experiments cited in this

guide.
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Lightfastness Testing
Lightfastness is determined by exposing pigmented samples to a xenon-arc lamp, which

simulates natural sunlight. The protocol adheres to the principles of ISO 105-B02.

Objective: To assess the resistance of the pigment to fading when exposed to an artificial light

source representative of natural daylight.

Apparatus:

Xenon-arc lamp weathering instrument.

Blue Wool Standards (BWS) #1-8.

Grey Scale for assessing color change (ISO 105-A02).

Specimen holders.

Procedure:

Sample Preparation: A dispersion of the pigment in a suitable medium (e.g., a polymer or

paint base) is prepared and applied uniformly to a substrate. A portion of the sample is

masked to serve as the unexposed reference.

Mounting: The prepared samples and the Blue Wool Standards are mounted in the specimen

holders.

Exposure: The samples are placed in the xenon-arc weathering instrument. The exposure

conditions (irradiance, temperature, humidity) are set according to the specific requirements

of ISO 105-B02.

Evaluation: The samples are periodically inspected. The degree of fading is assessed by

comparing the exposed portion of the sample to the unexposed portion using the Grey

Scale. The lightfastness rating is determined by identifying which Blue Wool Standard shows

a similar degree of fading. The scale ranges from 1 (very poor) to 8 (outstanding).

Heat Stability Testing
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The heat stability of a pigment is critical for applications involving high-temperature processing,

such as in plastics. This protocol is based on the principles of ASTM D648, which determines

the Deflection Temperature Under Load (DTUL).

Objective: To determine the temperature at which a standard test bar of a pigmented plastic

deflects under a specified load.

Apparatus:

Three-point bending fixture.

Heating bath (e.g., silicone oil).

Temperature controller and sensor.

Load application device.

Deflection measurement device.

Procedure:

Specimen Preparation: Standardized test bars are prepared by incorporating the pigment

into the desired polymer at a specified concentration.

Test Setup: The test bar is placed on the supports of the three-point bending fixture within

the heating bath.

Loading: A specified load (e.g., 0.455 MPa or 1.82 MPa) is applied to the center of the test

bar.

Heating: The temperature of the bath is increased at a constant rate (e.g., 2°C per minute).

Measurement: The temperature at which the test bar deflects by a specified amount

(typically 0.25 mm) is recorded as the Heat Deflection Temperature.

Chemical Resistance Testing
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This protocol outlines a method for determining the resistance of a pigmented coating to

various liquid chemicals, based on ISO 2812.

Objective: To evaluate the effect of various chemical agents on a pigmented surface.

Apparatus:

Test panels coated with the pigmented formulation.

Pipettes or droppers.

Cover glasses.

A range of test liquids (e.g., acids, alkalis, solvents).

Procedure:

Sample Preparation: The pigment is dispersed in a coating formulation, which is then applied

to standardized test panels and allowed to cure completely.

Spot Test: A small volume of the test liquid is applied to the surface of the coated panel. The

drop is then covered with a cover glass to prevent evaporation.

Exposure: The panel is left undisturbed for a specified period (e.g., 24 hours) at a controlled

temperature.

Evaluation: After the exposure time, the cover glass is removed, and the test area is gently

cleaned. The surface is then examined for any changes, such as discoloration, blistering,

softening, or loss of adhesion. The resistance is typically rated on a scale from 0 (no effect)

to 5 (severe effect).

Visualizing Experimental and Application Workflows
To further clarify the processes involved in pigment evaluation and potential application, the

following diagrams are provided.
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Experimental workflow for lightfastness testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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